Cas no 898915-17-8 (1-{5,6-dimethyl-3-phenylpyrazolo1,5-apyrimidin-7-yl}-4-methylpiperazine)

• Product Name: 1-{5,6-dimethyl-3-phenylpyrazolo1,5-apyrimidin-7-yl}-4-methylpiperazine
• CAS No: 898915-17-8
• MF: C₁₉H₂₃N₅
• MW: 321.419423341751
• CID: 5424753
• Update Time: 2025-11-01

1-{5,6-dimethyl-3-phenylpyrazolo1,5-apyrimidin-7-yl}-4-methylpiperazine Chemical and Physical Properties

Names and Identifiers

• 5,6-dimethyl-7-(4-methylpiperazin-1-yl)-3-phenylpyrazolo[1,5-a]pyrimidine
• 1-{5,6-dimethyl-3-phenylpyrazolo1,5-apyrimidin-7-yl}-4-methylpiperazine

• Inchi： 1S/C19H23N5/c1-14-15(2)21-18-17(16-7-5-4-6-8-16)13-20-24(18)19(14)23-11-9-22(3)10-12-23/h4-8,13H,9-12H2,1-3H3
• InChI Key： WMQKFBBPKOPQJU-UHFFFAOYSA-N
• SMILES： C12=C(C3=CC=CC=C3)C=NN1C(N1CCN(C)CC1)=C(C)C(C)=N2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 1-{5,6-dimethyl-3-phenylpyrazolo1,5-apyrimidin-7-yl}-4-methylpiperazine

Professional Introduction to Compound with CAS No. 898915-17-8 and Product Name: 1-{5,6-dimethyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl}-4-methylpiperazine

The compound with the CAS number 898915-17-8 and the product name 1-{5,6-dimethyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl}-4-methylpiperazine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential biological activities. The structural framework of this molecule incorporates multiple fused rings, including a pyrazole and a pyrimidine moiety, which are known to exhibit diverse pharmacological properties.

Recent research in medicinal chemistry has highlighted the importance of such multifunctional scaffolds in the development of novel therapeutic agents. The 5,6-dimethyl substitution pattern on the pyrazole ring and the 3-phenyl group on the pyrazolo[1,5-a]pyrimidine core contribute to the unique electronic and steric properties of this compound. These features are critical in determining its interaction with biological targets, particularly enzymes and receptors involved in various disease pathways.

The 4-methylpiperazine moiety at the terminal position of the molecule is another key structural element that influences its pharmacokinetic behavior. Piperazine derivatives are well-known for their role in drug development due to their ability to modulate neurotransmitter systems. In particular, methylpiperazine analogs have shown promise in treating conditions such as hypertension and anxiety disorders by interacting with serotonin and dopamine receptors.

One of the most compelling aspects of this compound is its potential application in oncology research. The fused heterocyclic system of pyrazolo[1,5-a]pyrimidine has been extensively studied for its antitumor properties. Several derivatives of this scaffold have demonstrated inhibitory activity against kinases and other enzymes implicated in cancer cell proliferation. The presence of a phenyl group at the 3-position further enhances its binding affinity to these targets, making it a valuable candidate for further investigation.

In addition to its oncological potential, this compound may also exhibit activity against inflammatory and infectious diseases. The pyrazole ring is known to possess anti-inflammatory properties by modulating cytokine production and inhibiting inflammatory enzymes such as COX and LOX. Furthermore, the overall structure of this molecule suggests that it could interact with bacterial enzymes or viral proteases, offering a new approach to combating microbial infections.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and palladium-mediated couplings, have been employed to construct the complex fused ring system efficiently. The use of chiral auxiliaries or catalysts may also be necessary to achieve enantiopure forms if stereochemical selectivity is desired for biological activity.

Evaluation of the pharmacological profile of this compound has begun in preclinical studies using both in vitro and in vivo models. Initial assays have shown promising results in terms of binding affinity to target proteins and preliminary toxicity profiles. However, comprehensive pharmacokinetic studies are essential to assess its metabolic stability, distribution, excretion, and potential side effects before moving into clinical trials.

The development of novel drug candidates like 1-{5,6-dimethyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl}-4-methylpiperazine relies heavily on interdisciplinary collaboration between chemists, biologists, and clinicians. Advances in computational chemistry have enabled virtual screening and molecular docking studies to identify promising scaffolds before experimental synthesis. Such integrative approaches accelerate the drug discovery process by minimizing resource expenditure on less promising candidates.

The regulatory landscape for new pharmaceutical entities requires stringent evaluation before approval for human use. Regulatory agencies such as the FDA and EMA have established guidelines for preclinical safety studies that must be rigorously followed. This includes acute toxicity tests, chronic toxicity assessments, genotoxicity evaluations, and reproductive toxicity studies to ensure patient safety throughout therapeutic development.

Future directions for research on this compound may include exploring structure-activity relationships (SAR) by modifying various substituents while maintaining the core heterocyclic framework. Additionally, investigating its potential as an adjuvant therapy alongside existing treatments could expand its therapeutic applications significantly. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating laboratory findings into viable clinical candidates.

In conclusion,1-{5,6-dimethyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl}-4-methylpiperazine (CAS No. 898915-17-8) represents a promising lead compound with diverse biological activities ranging from oncology to anti-inflammatory applications. Its unique structural features make it an attractive candidate for further medicinal chemistry optimization aimed at developing next-generation therapeutics that address unmet medical needs effectively.